![molecular formula C10H18N2O2 B1478885 2-amino-1-(octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)ethan-1-one CAS No. 2098001-04-6](/img/structure/B1478885.png)
2-amino-1-(octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)ethan-1-one
Overview
Description
2-amino-1-(octahydro-1H-cyclopenta[e][1,4]oxazepin-1-yl)ethan-1-one, also known as 2-AOC, is an organic compound with a wide range of applications in organic synthesis and scientific research. It is a cyclopentenone derivative with a five-membered ring containing an oxazepin moiety. This compound has been studied extensively due to its potential as a pharmaceutical agent and its ability to act as a chiral building block.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Heterocyclic Synthesis via Oxazepine Derivatives : Research by Adnan, Hassan, and Thamer (2014) explored the synthesis of various heterocyclic compounds, including oxazepine derivatives, through reactions involving 2-aminobenzimidazole, demonstrating the versatility of these compounds in generating diverse heterocyclic structures S. Adnan, Kasim Hassan, Hassan Thamer, 2014.
Cycloadducts Leading to Caprolactam Structures : Trofimov et al. (2017) detailed the transformation of cycloadducts into structures linking furan-2(5H)-one and caprolactam rings, showcasing the potential for creating complex molecular architectures from simple starting materials B. Trofimov, O. Shemyakina, A. Stepanov, O. Volostnykh, A. Mal’kina, 2017.
Structure and Spectroscopic Studies : Xie et al. (2003) synthesized and characterized a novel compound within the oxazepine family, contributing to the understanding of the structural and spectroscopic properties of these compounds Yongshu Xie, Hui Jiang, C. Du, Yu Zhu, Xiaolong Xu, Qing-liang Liu, 2003.
Green Synthesis Approaches
- Green Synthesis of Dithiazepan Alkanoic Acids : Khabibullina et al. (2016) reported a green synthesis method for a library of (1,5,3-dithiazepan-3-yl)alkanoic acids, highlighting the importance of environmentally friendly approaches in the synthesis of complex heterocyclic compounds G. R. Khabibullina, E. S. Fedotova, V. Akhmetova, Ekaterina S. Mesheryakova, L. Khalilov, A. Ibragimov, 2016.
Novel Synthetic Routes
- Synthesis of Benzazepine Derivatives : Gorulya et al. (2011) demonstrated the synthesis of fused 2-benzazepine derivatives, showcasing novel synthetic routes to medicinally interesting compounds Alexander P. Gorulya, A. V. Tverdokhlebov, A. Tolmachev, O. Shishkin, S. Shishkina, 2011.
properties
IUPAC Name |
1-(2,3,5,5a,6,7,8,8a-octahydrocyclopenta[e][1,4]oxazepin-1-yl)-2-aminoethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O2/c11-6-10(13)12-4-5-14-7-8-2-1-3-9(8)12/h8-9H,1-7,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUGRCQNFXDTJIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2COCCN(C2C1)C(=O)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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